viscumneoside VII
viscumneoside VII
Brand Name:
Vulcanchem
CAS No.:
131749-61-6
VCID:
VC0238702
InChI:
InChI=1S/C34H40O20/c1-33(45,9-21(38)39)10-22(40)49-11-20-24(41)26(43)29(54-32-30(44)34(46,12-35)13-50-32)31(52-20)53-28-25(42)23-17(37)7-15(47-2)8-19(23)51-27(28)14-4-5-16(36)18(6-14)48-3/h4-8,20,24,26,29-32,35-37,41,43-46H,9-13H2,1-3H3,(H,38,39)
SMILES:
CC(CC(=O)O)(CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)OC5C(C(CO5)(CO)O)O)O)O)O
Molecular Formula:
C34H40O20
Molecular Weight:
768.7 g/mol
viscumneoside VII
CAS No.: 131749-61-6
Main Products
VCID: VC0238702
Molecular Formula: C34H40O20
Molecular Weight: 768.7 g/mol
CAS No. | 131749-61-6 |
---|---|
Product Name | viscumneoside VII |
Molecular Formula | C34H40O20 |
Molecular Weight | 768.7 g/mol |
IUPAC Name | 5-[[5-[3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-3,4-dihydroxy-6-[5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4-oxochromen-3-yl]oxyoxan-2-yl]methoxy]-3-hydroxy-3-methyl-5-oxopentanoic acid |
Standard InChI | InChI=1S/C34H40O20/c1-33(45,9-21(38)39)10-22(40)49-11-20-24(41)26(43)29(54-32-30(44)34(46,12-35)13-50-32)31(52-20)53-28-25(42)23-17(37)7-15(47-2)8-19(23)51-27(28)14-4-5-16(36)18(6-14)48-3/h4-8,20,24,26,29-32,35-37,41,43-46H,9-13H2,1-3H3,(H,38,39) |
Standard InChIKey | TZQLZVPXUSLRLJ-UHFFFAOYSA-N |
SMILES | CC(CC(=O)O)(CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)OC5C(C(CO5)(CO)O)O)O)O)O |
Canonical SMILES | CC(CC(=O)O)(CC(=O)OCC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)OC)C4=CC(=C(C=C4)O)OC)OC5C(C(CO5)(CO)O)O)O)O)O |
Synonyms | viscumneoside VII |
PubChem Compound | 5748462 |
Last Modified | Nov 11 2021 |
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